Cas no 1353962-09-0 ([2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid)

• Product Name: [2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid
• CAS No: 1353962-09-0
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 2160450
• Update Time: 2025-06-08

[2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(Tert-butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid
• AM93183
• [2-(tert-Butoxycarbonylmethylamino)cyclohexylamino]acetic acid
• [2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(19)16(4)11-8-6-5-7-10(11)15-9-12(17)18/h10-11,15H,5-9H2,1-4H3,(H,17,18)
• InChI Key： MEEFWBKAKZKDNX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CCCCC1NCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Topological Polar Surface Area: 78.9

Additional information on [2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid

Compound CAS No. 1353962-09-0: [2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic Acid

[2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid, identified by the CAS registry number 1353962-09-0, is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound belongs to the class of amino acids, specifically a derivative of glycine, with a substituted cyclohexyl group and a tert-butoxycarbonyl (Boc) protecting group. The structure of this compound is characterized by its unique combination of functional groups, which makes it an interesting subject for both academic research and industrial applications.

The molecular formula of this compound is C₁₇H₂₈N₂O₄, and its molecular weight is approximately 344.4 g/mol. The compound consists of a central glycine backbone, where the amino group is substituted with a cyclohexylamino group, and the carboxylic acid group remains intact. The tert-butoxycarbonyl (Boc) group is attached to a methyl amino side chain, which further enhances the complexity of the molecule. This structure suggests that the compound may have versatile reactivity and biological activity, making it a valuable candidate for further exploration in drug design.

Recent studies have highlighted the importance of such compounds in the development of peptide-based drugs and bioactive molecules. The presence of the Boc group indicates that this compound could serve as an intermediate in peptide synthesis, where it can be used to protect amino groups during multi-step synthesis processes. Additionally, the cyclohexylamino group may contribute to the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

The synthesis of [2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid involves a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and protecting group chemistry. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, one approach involves the coupling of tert-butyl carbamate with an appropriately substituted methylamine derivative, followed by cyclization to form the cyclohexyl ring. This multi-step synthesis requires precise control over reaction conditions to ensure the formation of the desired product.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various therapeutic areas. For example, studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its structural similarity to naturally occurring amino acids suggests that it could act as a substrate or inhibitor for certain enzymes, making it a potential lead compound for enzyme-targeted therapies.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Additionally, quantum chemical calculations have been employed to predict its electronic properties and reactivity under different conditions. These computational approaches complement experimental studies and accelerate the discovery process.

In conclusion, [2-(Tert-Butoxycarbonyl-methyl-amino)-cyclohexylamino]-acetic acid (CAS No. 1353962-09-0) is a versatile organic compound with immense potential in medicinal chemistry and drug development. Its unique structure and functional groups make it an attractive candidate for further research into its biological activity and therapeutic applications. As advancements in synthetic methods and computational tools continue to evolve, this compound will likely play an increasingly important role in the creation of novel bioactive molecules.